Cas no 100249-98-7 (1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-ol)

• Product Name: 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-ol
• CAS No: 100249-98-7
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 6134637
• PubChem ID: 130150611
• Update Time: 2025-06-15

1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-ol
• 100249-98-7
• EN300-1838816
• 1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propan-2-ol

• Inchi： 1S/C12H22O/c1-8(13)6-9-4-5-10-7-11(9)12(10,2)3/h8-11,13H,4-7H2,1-3H3
• InChI Key： JKIKWIOUHDHDIA-UHFFFAOYSA-N
• SMILES： OC(C)CC1CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-ol

Chemical Profile of 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-ol (CAS No. 100249-98-7)

1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-ol, identified by its Chemical Abstracts Service (CAS) number 100249-98-7, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a complex bicyclic structure, has garnered attention due to its potential applications in synthetic chemistry and as a building block for more intricate molecular architectures. The presence of multiple stereocenters and its rigid cyclic framework makes it a subject of fascination for chemists exploring novel synthetic pathways and functional group transformations.

The structural motif of 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-ol consists of a bicyclo[3.1.1]heptane core substituted with a propan-2-ol side chain at the 1-position. This unique scaffold presents both challenges and opportunities for chemical manipulation. The bicyclo[3.1.1]heptane system is known for its stability and resistance to certain types of chemical degradation, which can be advantageous in applications where structural integrity is paramount. Additionally, the dimethyl substitution at the 6-position introduces steric hindrance, influencing reactivity and selectivity in various chemical transformations.

In recent years, the study of such complex cyclic compounds has seen significant advancements, particularly in the realm of drug discovery and material science. The rigid framework of bicyclo[3.1.1]heptane derivatives often translates to enhanced binding affinity and metabolic stability, making them promising candidates for pharmacological applications. For instance, researchers have explored derivatives of this class as scaffolds for kinase inhibitors, given their ability to mimic natural substrates while providing additional molecular recognition features.

One notable area of research involves the use of 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-ol as a precursor in the synthesis of chiral ligands for asymmetric catalysis. The stereochemistry of this compound can be carefully controlled during its preparation, allowing chemists to generate enantiomerically pure derivatives with tailored catalytic properties. Such ligands are increasingly valuable in industrial processes where enantioselective synthesis is crucial for producing pharmaceuticals with high enantiomeric purity.

The compound’s potential as an intermediate in natural product synthesis has also been explored. Bicyclo[3.1.1]heptane frameworks are commonly found in bioactive molecules derived from terrestrial organisms, suggesting that synthetic analogs may exhibit similar biological activities. Researchers have employed 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-ol as a key intermediate in constructing analogs of hopane-based diterpenes, which are known for their immunomodulatory properties.

From a synthetic chemistry perspective, the preparation of CAS No 100249-98-7 involves multi-step reactions that highlight the versatility of modern organic synthesis techniques. Advances in catalytic methods have enabled more efficient routes to complex cyclic systems, reducing the need for harsh conditions or excessive purification steps. For example, transition-metal-catalyzed cyclizations and cross-coupling reactions have been instrumental in constructing the bicyclic core with high regioselectivity and yield.

The compound’s solubility profile and physical properties have also been subjects of investigation, particularly in relation to its potential use as a solvent or additive in specialized applications. While not widely reported as a solvent itself, its ability to dissolve certain polar and non-polar compounds suggests utility in mixed solvents or as a co-solvent in processes requiring precise control over solubility parameters.

In conclusion, 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-ol (CAS No 100249-98-7) represents an intriguing molecule with broad applications across multiple domains of chemistry and biology. Its unique structural features make it a valuable tool for synthetic chemists seeking to develop novel materials and bioactive molecules. As research continues to uncover new methodologies for manipulating complex cyclic systems, compounds like this are likely to play an increasingly important role in both academic and industrial settings.